Cas no 1803570-65-1 (1-Oxa-8-azaspiro[5.5]undecane-7-methanamine)

1-Oxa-8-azaspiro[5.5]undecane-7-methanamine is a spirocyclic amine derivative with a unique heterocyclic structure, combining both oxygen and nitrogen functionalities within a rigid ring system. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile scaffold for drug development. Its spirocyclic framework enhances conformational stability, while the amine group provides a reactive site for further functionalization. The presence of both ether and amine moieties within the same structure allows for diverse interactions in biological systems, making it a valuable intermediate for synthesizing bioactive molecules. Its well-defined stereochemistry and synthetic accessibility further contribute to its utility in targeted molecular design.
1-Oxa-8-azaspiro[5.5]undecane-7-methanamine structure
1803570-65-1 structure
Product Name:1-Oxa-8-azaspiro[5.5]undecane-7-methanamine
CAS No:1803570-65-1
MF:C10H20N2O
MW:184.278602600098
CID:6011693
PubChem ID:86812471
Update Time:2025-06-08

1-Oxa-8-azaspiro[5.5]undecane-7-methanamine Chemical and Physical Properties

Names and Identifiers

    • 1-Oxa-8-azaspiro[5.5]undecane-7-methanamine
    • starbld0040731
    • EN300-190333
    • {1-oxa-8-azaspiro[5.5]undecan-7-yl}methanamine
    • AKOS026743922
    • 1803570-65-1
    • 1-oxa-8-azaspiro[5.5]undecan-7-ylmethanamine
    • (1-Oxa-8-azaspiro[5.5]undecan-7-yl)methanamine
    • Inchi: 1S/C10H20N2O/c11-8-9-10(5-3-6-12-9)4-1-2-7-13-10/h9,12H,1-8,11H2
    • InChI Key: XFQJDOBOSJEDDU-UHFFFAOYSA-N
    • SMILES: O1C2(CCCNC2CN)CCCC1

Computed Properties

  • Exact Mass: 184.157563266g/mol
  • Monoisotopic Mass: 184.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 47.3Ų

Experimental Properties

  • Density: 1.05±0.1 g/cm3(Predicted)
  • Boiling Point: 308.2±12.0 °C(Predicted)
  • pka: 10.30±0.29(Predicted)

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Additional information on 1-Oxa-8-azaspiro[5.5]undecane-7-methanamine

Comprehensive Overview of 1-Oxa-8-azaspiro[5.5]undecane-7-methanamine (CAS No. 1803570-65-1): Structure, Applications, and Research Insights

The compound 1-Oxa-8-azaspiro[5.5]undecane-7-methanamine (CAS No. 1803570-65-1) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its spirocyclic framework, combining oxygen and nitrogen atoms within a rigid ring system, offers exceptional potential for drug design, particularly in targeting central nervous system (CNS) disorders and GPCR modulation. This article delves into its molecular properties, synthetic pathways, and emerging applications while addressing trending queries such as "spirocyclic compounds in drug discovery" and "CAS 1803570-65-1 suppliers."

From a structural perspective, 1-Oxa-8-azaspiro[5.5]undecane-7-methanamine features a spiro[5.5]undecane core, where two cyclohexane rings are fused at a single carbon atom. The incorporation of an oxygen heteroatom (1-Oxa) and a nitrogen heteroatom (8-aza) enhances its polarity and binding affinity, making it a versatile scaffold for medicinal chemistry. Researchers frequently explore its derivatives for neuroprotective agents or allosteric modulators, aligning with current industry trends toward fragment-based drug design.

Synthetically, this compound is typically prepared via multistep organic reactions, including cyclization and reductive amination. Its CAS No. 1803570-65-1 serves as a critical identifier for procurement and regulatory compliance. Laboratories often seek "high-purity 1-Oxa-8-azaspiro[5.5]undecane-7-methanamine" or "custom synthesis of spirocyclic amines," reflecting its niche demand. Recent patents highlight its utility in kinase inhibitors and neurotransmitter analogs, further driving commercial interest.

In the context of AI-driven drug discovery, 1-Oxa-8-azaspiro[5.5]undecane-7-methanamine exemplifies how computational chemistry accelerates lead optimization. Molecular docking studies suggest its potential in orphan receptor targeting, a hot topic in precision medicine. Additionally, its metabolic stability and blood-brain barrier permeability are frequently evaluated, addressing common search terms like "spirocyclic CNS drugs."

Beyond pharmaceuticals, this compound finds exploratory use in material science, particularly in designing ligands for catalysis. Its rigid structure aids in creating metal-organic frameworks (MOFs), a trending area in sustainable chemistry. Suppliers often emphasize "CAS 1803570-65-1 technical data sheets" or "bulk spirocyclic amine derivatives" to cater to diverse industrial needs.

To summarize, 1-Oxa-8-azaspiro[5.5]undecane-7-methanamine (CAS No. 1803570-65-1) represents a multifaceted tool for researchers. Its structural novelty, coupled with broad applicability, positions it at the intersection of drug development and advanced materials. As the scientific community continues to explore heterocyclic architectures, this compound remains a focal point for innovation.

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